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A Clinically Relevant SMCypI: C105SR

While data on C31 is unavailable, the search results describe C105SR, a novel Small-Molecule Cyclophilin

Inhibitor (SMCypI) diastereoisomer that has progressed to in vivo testing [1]. The quantitative data for this

compound is summarized below.

Property Description / Value

Compound Name C105SR [1]

Molecular Class Small-Molecule Cyclophilin Inhibitor (SMCypI) [1]

Primary Target Cyclophilin D (CypD) Peptidyl-Prolyl cis-trans Isomerase (PPIase) activity [1]

Key In Vitro
Findings

Inhibits mitochondrial swelling; increases calcium retention capacity in isolated

liver mitochondria [1]

Cellular Effect Inhibits mitochondrial permeability transition pore (mPTP) opening and prevents

cell death in a hypoxia/reoxygenation model [1]

In Vivo Efficacy Protects against hepatic ischaemia–reperfusion injury in a mouse model by

reducing hepatocyte necrosis and apoptosis [1]
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Property Description / Value

Comparative
Potency

Demonstrates mitoprotective properties superior to cyclosporin A and alisporivir [1]

Experimental Protocols for PPIase Profiling

The evaluation of PPIase inhibitory activity typically involves a combination of functional and binding

assays. The following diagram outlines a generalized workflow for profiling a cyclophilin inhibitor.

Compound Profiling Workflow
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The key experimental methods are detailed below.

1. Functional PPIase Activity Assays: These measure the direct inhibition of the enzyme's catalytic

activity.

Protease-Coupled Assay: This is a classical, widely used method. It exploits the fact that a
protease like α-chymotrypsin can only cleave a synthetic peptide substrate when its prolyl bond
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is in the trans conformation. The PPIase enzyme accelerates the isomerization to the trans
state, which increases the rate of proteolysis and a detectable signal. An inhibitor will reduce
this rate [2]. The reaction is typically stopped at a specific time point, and the substrate and

product are separated and quantified using Ultra Performance Liquid Chromatography
(UPLC) to calculate the isomerization rate precisely [2].

Application: This method can be adapted for various PPIases (cyclophilins, FKBPs, parvulins)
and used to determine IC₅₀ values for inhibitors [2].

2. Binding Assays (TR-FRET): These are high-throughput methods used for primary screening and to

confirm the mechanism of inhibition.

Protocol: A Time-Resolved Förster Resonance Energy Transfer (TR-FRET) competitive

binding assay is used. The target PPIase (e.g., CypA, CypB, FKBP12) is incubated with a
known ligand (e.g., cyclosporin A or FK506) that is labeled with a fluorophore. When a test

compound displaces this fluorescent ligand, it causes a decrease in the TR-FRET signal,
indicating binding affinity [3].

Throughput: This assay is run in 384-well plates, allowing for the rapid profiling of many
compounds, including small molecules and natural product extracts [3].

3. Cellular and Mechanistic Studies: For promising compounds, activity is confirmed in biologically

relevant systems.

Mitochondrial Assays: For CypD inhibitors like C105SR, key experiments include measuring
the inhibition of mitochondrial swelling and an increase in the calcium retention capacity,

which directly indicates inhibition of the mPTP opening [1].
Cell Survival Models: Efficacy is tested in disease-relevant cellular models, such as

hypoxia/reoxygenation, where cell death is measured by assays for LDH release, propidium
iodide staining, or overall cell viability [1].

How to Proceed with Your Research on C31

The absence of publicly available data on C31 suggests it may be a proprietary compound in early-stage

development. To advance your research:

Consult Specialized Vendors: Companies like Selcia (now part of Eurofins) offer comprehensive
PPIase profiling services and may have access to broader compound databases [3].

Explore Patent Literature: Detailed chemical structures and biological data for novel compounds are
often disclosed in patent applications before appearing in journals.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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